Cas no 18968-14-4 (b-D-Galactopyranuronic acid)

• Product Name: b-D-Galactopyranuronic acid
• CAS No: 18968-14-4
• Molecular Formula: C₆H₁₀O₇
• Molecular Weight: 194.1394
• CID: 135576
• PubChem ID: 441476

b-D-Galactopyranuronic acid Properties

Names and Identifiers

• b-D-Galactopyranuronic acid
• beta-D-Galactopyranuronic acid
• D-(+)Glucuronic acid
• D(+)-GLUCURONIC ACID
• D-GLCA
• D-GLUCURONIC ACID
• MFCD00006618
• Galactopyranuronic acid, beta-D-
• GALACTOPYRANURONIC ACID, .BETA.-D-
• 55NG3O9NDD
• (2S,3R,4S,5R,6R)-3,4,5,6-Tetrahydroxytetrahydro-2H-pyran-2-carboxylic acid
• beta-D-galacturonic acid
• DB03652
• UNII-55NG3O9NDD
• C08348
• (2S,3R,4S,5R,6R)-3,4,5,6-tetrahydroxyoxane-2-carboxylic acid
• SCHEMBL3407163
• NS00069811
• .BETA.-D-GALACTOPYRANURONIC ACID
• oligogalacturonide
• 18968-14-4
• (2S,3R,4S,5R,6R)-3,4,5,6-Tetrahydroxytetrahydro-2H-pyran-2-carboxylicacid
• CHEBI:47954

• InChIKey： AEMOLEFTQBMNLQ-DTEWXJGMSA-N
• Inchi： InChI=1S/C6H10O7/c7-1-2(8)4(5(10)11)13-6(12)3(1)9/h1-4,6-9,12H,(H,10,11)/t1-,2+,3+,4-,6+/m0/s1
• SMILES： [C@@H]1([C@H]([C@@H](C(=O)O)O[C@H]([C@@H]1O)O)O)O

Computed Properties

• Exact Mass: 194.04300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 194.04265265g/mol
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Topological Polar Surface Area: 127Ų

Experimental Properties

• LogP: -3.28650
• PSA: 135.29000
• Boiling Point: 495.2 °C at 760 mmHg
• Flash Point: 211.1 °C
• Density: 1.987

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glucuronic acid derivatives